Tert-butyl 3-[(3-hydroxypropyl)amino]-1-piperidinecarboxylate

• Molecular Formula: C13H26N2O3
• Molecular Weight: 258.36 g/mol
• IUPAC Name: tert-butyl 3-(3-hydroxypropylamino)piperidine-1-carboxylate
• InChI: InChI=1S/C13H26N2O3/c1-13(2,3)18-12(17)15-8-4-6-11(10-15)14-7-5-9-16/h11,14,16H,4-10H2,1-3H3
• InChI Key: UYUJRKLDRLZHEB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)NCCCO

Description

Tert-butyl 3-[(3-hydroxypropyl)amino]-1-piperidinecarboxylate is a useful research compound. Its molecular formula is C13H26N2O3 and its molecular weight is 258.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of tert-butyl 3-oxo-1-piperidinecarboxylate (5.0 g, 25.1 mmol) and 3-amino-1-propanol (5.66 mL, 73.8 mmol) in MeOH (75 mL) was hydrogenated over 10% Pd on C (200 mg) for 1 day (Yokoyama et al., Bioorg. Med. Chem. 2008, 16, 7968) to give tert-butyl 3-[(3-hydroxypropyl)amino]-1-piperidinecarboxylate as an oil: 1H NMR (CDCl3) (rotamers) δ 3.80 (t, J=5.1 Hz, 2H), 3.80 (br, 1H), 3.65 and 3.67 (2t, J=4.7 Hz, 1H), 3.06-2.86 (m, 4H), 2.62-2.56 (m, 1H), 1.90-1.86 (m, 1H), 1.72-1.62 (m, 3H), 1.50-1.30 (m, 2H), 1.46 (s, 9H).